Cas no 1806300-80-0 (Ethyl 3-cyano-2-methyl-5-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 3-cyano-2-methyl-5-(trifluoromethylthio)benzoate
• CAS No: 1806300-80-0
• MF: C₁₂H₁₀F₃NO₂S
• MW: 289.273512363434
• CID: 4789364
• Update Time: 2025-06-08

Ethyl 3-cyano-2-methyl-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-methyl-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H10F3NO2S/c1-3-18-11(17)10-5-9(19-12(13,14)15)4-8(6-16)7(10)2/h4-5H,3H2,1-2H3
• InChI Key： QTVSHIRQVJSVPQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C(C)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.9
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 3-cyano-2-methyl-5-(trifluoromethylthio)benzoate

Ethyl 3-cyano-2-methyl-5-(trifluoromethylthio)benzoate (CAS No. 1806300-80-0): A Comprehensive Overview

Ethyl 3-cyano-2-methyl-5-(trifluoromethylthio)benzoate (CAS No. 1806300-80-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the development of various bioactive molecules. The presence of a cyano group, a methyl group, and a trifluoromethylthio group on the benzene ring imparts distinct chemical properties, making it a versatile building block for medicinal chemists.

The< strong>Ethyl 3-cyano-2-methyl-5-(trifluoromethylthio)benzoate molecule's structure is highly intriguing and has been the subject of extensive research in synthetic organic chemistry. The trifluoromethylthio group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has made it a popular choice for designing molecules that target neurological and inflammatory disorders. Recent studies have highlighted its potential in the synthesis of novel antiviral agents, where the trifluoromethylthio moiety plays a crucial role in modulating the pharmacokinetic properties of the final drug product.

In the realm of drug discovery, the< strong>3-cyano group in Ethyl 3-cyano-2-methyl-5-(trifluoromethylthio)benzoate contributes to its reactivity and serves as a handle for further functionalization. Researchers have leveraged this property to develop novel heterocyclic compounds with enhanced biological activity. For instance, derivatives of this compound have shown promising results in inhibiting enzymes involved in cancer progression. The< strong>2-methyl group further influences the electronic distribution of the molecule, affecting its interactions with biological targets.

The< strong>Ethyl 3-cyano-2-methyl-5-(trifluoromethylthio)benzoate CAS No. 1806300-80-0 has also been explored in the context of materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo cross-linking reactions under specific conditions makes it a suitable candidate for creating high-performance materials with tailored properties. These materials find applications in industries ranging from aerospace to electronics, where durability and chemical resistance are paramount.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of Ethyl 3-cyano-2-methyl-5-(trifluoromethylthio)benzoate in various environments. Molecular dynamics simulations have been particularly useful in understanding how this compound interacts with biological membranes and how its functional groups influence its solubility and stability. These insights have paved the way for more efficient synthetic routes and improved drug formulations.

The pharmaceutical industry has shown keen interest in Ethyl 3-cyano-2-methyl-5-(trifluoromethylthio)benzoate due to its potential as a precursor for numerous therapeutic agents. Its structural features allow for easy modification, enabling chemists to tailor molecules with specific pharmacological profiles. For example, researchers have successfully incorporated this compound into libraries of small molecules for high-throughput screening, identifying candidates with potent activity against bacterial infections and chronic diseases.

The synthesis of Ethyl 3-cyano-2-methyl-5-(trifluoromethylthio)benzoate involves multi-step reactions that require careful optimization to achieve high yields and purity. Advanced catalytic methods have been employed to streamline these processes, reducing waste and improving sustainability. Such innovations align with the growing emphasis on green chemistry principles within the industry.

In conclusion, Ethyl 3-cyano-2-methyl-5-(trifluoromethylthio)benzoate (CAS No. 1806300-80-0) is a multifaceted compound with significant applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for pharmaceutical development, materials science, and chemical research. As our understanding of its properties continues to evolve, so too will its role in advancing technology and medicine.